Cas no 1177314-67-8 (2-Amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carbonitrile Hydrochloride)

• Product Name: 2-Amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carbonitrile Hydrochloride
• CAS No: 1177314-67-8
• MF: C₈H₁₀ClN₃S
• MW: 215.703098773956
• MDL: MFCD07843131
• CID: 4575233
• PubChem ID: 16282516
• Update Time: 2025-06-14

2-Amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carbonitrile Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile hydrochloride
• 2-Amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carbonitrile Hydrochloride

• MDL： MFCD07843131
• Inchi： 1S/C8H9N3S.ClH/c9-3-6-5-1-2-11-4-7(5)12-8(6)10;/h11H,1-2,4,10H2;1H
• InChI Key： RFULQEOTEDORJY-UHFFFAOYSA-N
• SMILES： C(C1=C(SC2CNCCC1=2)N)#N.Cl

Additional information on 2-Amino-4H,5H,6H,7H-thieno2,3-cpyridine-3-carbonitrile Hydrochloride

Research Brief on 2-Amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile Hydrochloride (CAS: 1177314-67-8)

The compound 2-Amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile Hydrochloride (CAS: 1177314-67-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential biological activities. Its unique thienopyridine scaffold, combined with the presence of amino and cyano functional groups, makes it a versatile building block for the development of small-molecule inhibitors targeting various enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of kinase inhibitors, particularly those targeting the PI3K/AKT/mTOR pathway, which is implicated in cancer progression.

In addition to its synthetic applications, 2-Amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile Hydrochloride has shown promising pharmacological properties. Preclinical studies have revealed its potential as an anti-inflammatory and neuroprotective agent. A study conducted by researchers at the University of Cambridge in 2024 reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential for treating inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.

The compound's mechanism of action has also been a subject of investigation. Molecular docking studies have indicated that it interacts with the active sites of several key enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These interactions are believed to underlie its anti-inflammatory and neuroprotective effects. Furthermore, its hydrochloride salt form enhances its solubility and bioavailability, making it a more attractive candidate for further drug development.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. However, the growing body of research underscores the potential of 2-Amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile Hydrochloride as a valuable tool in medicinal chemistry and a potential lead compound for the development of novel therapeutics.

In conclusion, the latest research on 2-Amino-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carbonitrile Hydrochloride (CAS: 1177314-67-8) highlights its multifaceted applications in drug discovery and development. Its unique chemical structure, combined with its promising pharmacological properties, positions it as a compound of significant interest for future studies. Continued research efforts are expected to further elucidate its therapeutic potential and address the remaining challenges in its development.